4-Amino-1-(cyclohexylcarbamoyl)-2-fluorosulfonyloxybenzene

• IUPAC Name: 4-amino-1-(cyclohexylcarbamoyl)-2-fluorosulfonyloxybenzene
• InChI: InChI=1S/C13H17FN2O4S/c14-21(18,19)20-12-8-9(15)6-7-11(12)13(17)16-10-4-2-1-3-5-10/h6-8,10H,1-5,15H2,(H,16,17)
• InChI Key: WHBASPJQRKGCFV-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)NC(=O)C2=C(C=C(C=C2)N)OS(=O)(=O)F
• Molecular Formula: C13H17FN2O4S
• Molecular Weight: 316.35 g/mol

Description

The compound “4-Amino-1-(cyclohexylcarbamoyl)-2-fluorosulfonyloxybenzene” is a complex organic molecule. It contains an amino group (-NH2), a cyclohexylcarbamoyl group (a carbonyl group attached to a cyclohexane ring), a fluorosulfonyloxy group (a sulfonyl group with a fluorine atom and an oxygen atom), and a benzene ring.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple functional groups. The benzene ring provides a planar, aromatic base to the molecule. The cyclohexylcarbamoyl group is likely to add significant steric bulk.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the various functional groups present. The amino group is a common site of reactivity in many compounds, often participating in nucleophilic substitution or condensation reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. The presence of both polar (amino, carbonyl) and nonpolar (cyclohexyl, benzene) groups could give it unique solubility properties.

Future Directions

The study of such a compound could open up new avenues in various fields, such as medicinal chemistry, due to the presence of multiple functional groups that are common in biologically active compounds.